• Astringin
    • Cat. No.:
    • B1665303
    • CAS No.:
    • 29884-49-9
    • Molecular Formula:
    • C20H22O9
    • Molecular Weight:
    • 406.4 g/mol
    Description
    Trans-astringin is a stilbenoid that is piceatannol substituted at position 3 by a beta-D-glucosyl residue. It has a role as a metabolite, an antioxidant and an antineoplastic agent. It is a polyphenol, a stilbe...
  • Benzophenone
    • Cat. No.:
    • B1666685
    • CAS No.:
    • 119-61-9
    • Molecular Formula:
    • C13H10O
      C13H10O
      C6H5COC6H5
    • Molecular Weight:
    • 182.22 g/mol
    Description
    Benzophenone can cause cancer according to California Labor Code.
    Benzophenone appears as white solid with a flowery odor. May float or sink in water. (USCG, 1999)
    Benzophenone is the simplest member of th...
  • TJ-M2010-5
    • Cat. No.:
    • B8201662
    • CAS No.:
    • Molecular Formula:
    • C23H26N4OS
    • Molecular Weight:
    • 406.5 g/mol
    Description
    TJ-M2010-5 is a useful research compound. Its molecular formula is C23H26N4OS and its molecular weight is 406.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TJ-M2010-5 suitable for many r...
  • Emavusertib Maleate
    • Cat. No.:
    • B15609983
    • CAS No.:
    • 2376399-39-0
    • Molecular Formula:
    • C28H29N7O9
    • Molecular Weight:
    • 607.6 g/mol
    Description
    EMAVUSERTIB MALEATE is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
  • Emavusertib Phosphate
    • Cat. No.:
    • B15610012
    • CAS No.:
    • 2376399-38-9
    • Molecular Formula:
    • C24H28N7O9P
    • Molecular Weight:
    • 589.5 g/mol
    Description
    EMAVUSERTIB PHOSPHATE is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
  • Emavusertib Mesylate
    • Cat. No.:
    • B15610265
    • CAS No.:
    • 2376399-40-3
    • Molecular Formula:
    • C25H29N7O8S
    • Molecular Weight:
    • 587.6 g/mol
    Description
    EMAVUSERTIB MESYLATE is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
© Copyright 2025 BenchChem. All Rights Reserved.